Cas no 57436-38-1 (Octaethylene glycol di(p-toluenesulfonate))

Octaethylene glycol di(p-toluenesulfonate) structure
57436-38-1 structure
Product Name:Octaethylene glycol di(p-toluenesulfonate)
CAS No:57436-38-1
MF:C30H46O13S2
MW:678.808448314667
CID:345353
PubChem ID:10327198
Update Time:2025-04-19

Octaethylene glycol di(p-toluenesulfonate) Chemical and Physical Properties

Names and Identifiers

    • 3,6,9,12,15,18,21-Heptaoxatricosane-1,23-diyl bis(4-methylbenzenesulfonate)
    • 2-[2-[2-[2-[2-[2-[2-[2-(4-methylphenyl)sulfonyloxyethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethyl 4-methylbenzenesulfonate
    • OCTAETHYLENE GLYCOL DI(P-TOLUENESULFONATE)
    • Tos-PEG8-Tos
    • C30H46O13S2
    • Y4962
    • C70485
    • A915053
    • 3,6,9,12,15,18,21-Heptaoxatricosane-1,23-diyl bis(4-methylbenzene-1-sulfonate)
    • CS-0114665
    • DTXSID20438088
    • 23-[(4-methylbenzenesulfonyl)oxy]-3,6,9,12,15,18,21-heptaoxatricosan-1-yl 4-methylbenzene-1-sulfonate
    • BP-21826
    • SCHEMBL18644929
    • J-523823
    • MFCD25372005
    • HY-140369
    • 3,6,9,12,15,18,21-Heptaoxatricosane-1,23-diylbis(4-methylbenzenesulfonate)
    • 57436-38-1
    • AKOS022174863
    • DB-244700
    • Octaethylene glycol di(p-toluenesulfonate)
    • 3,6,9,12,15,18,21-Heptaoxatricosane-1,23-diol,bis(4-methylbenzenesulfonate)
    • Octaethylene glycol di(p-toluenesulfonate)
    • Inchi: 1S/C30H46O13S2/c1-27-3-7-29(8-4-27)44(31,32)42-25-23-40-21-19-38-17-15-36-13-11-35-12-14-37-16-18-39-20-22-41-24-26-43-45(33,34)30-9-5-28(2)6-10-30/h3-10H,11-26H2,1-2H3
    • InChI Key: QYYVGRJXXOLFKL-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCCOCCOCCOCCOCCOCCOCCOCCOS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 678.23798386g/mol
  • Monoisotopic Mass: 678.23798386g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 45
  • Rotatable Bond Count: 28
  • Complexity: 831
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 168

Octaethylene glycol di(p-toluenesulfonate) Security Information

  • Storage Condition:Sealed in dry,2-8°C

Octaethylene glycol di(p-toluenesulfonate) Pricemore >>

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